Cas no 1805947-49-2 (Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate)

• Product Name: Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate
• CAS No: 1805947-49-2
• MF: C₁₁H₉BrFNO₂
• MW: 286.09706568718
• CID: 4796147
• Update Time: 2025-06-15

Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate

• Inchi： 1S/C11H9BrFNO2/c1-2-16-11(15)9-4-7(6-14)3-8(5-12)10(9)13/h3-4H,2,5H2,1H3
• InChI Key： ONKNKRKLOFOCGY-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C=C(C(=O)OCC)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate

Introduction to Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate (CAS No. 1805947-49-2)

Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate (CAS No. 1805947-49-2) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a bromomethyl group, a cyano group, and a fluorine atom, all of which contribute to its diverse chemical properties and potential applications.

The bromomethyl group in Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate makes it an excellent precursor for various synthetic transformations. The reactivity of the bromomethyl group allows for the introduction of different functional groups, making it a valuable intermediate in the synthesis of complex molecules. Recent studies have explored the use of bromomethyl-containing compounds in the development of new pharmaceuticals and materials with enhanced properties.

The cyano group in Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate is known for its strong electron-withdrawing effect, which can influence the electronic properties of the molecule. This property is particularly useful in the design of compounds with specific electronic behaviors, such as those used in organic electronics and photovoltaic materials. Research has shown that cyano-containing compounds can exhibit improved stability and efficiency in these applications.

The presence of a fluorine atom in Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate adds another layer of complexity to its chemical behavior. Fluorine is known for its high electronegativity and small atomic size, which can significantly affect the physical and chemical properties of organic molecules. In medicinal chemistry, fluorinated compounds are often used to improve the bioavailability, metabolic stability, and binding affinity of drug candidates. Recent advancements in fluorination techniques have made it easier to incorporate fluorine into complex molecular structures, further expanding the potential applications of compounds like Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate.

Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate has been studied extensively for its potential use in drug discovery and development. Its unique combination of functional groups makes it an attractive candidate for the synthesis of novel pharmaceuticals. For example, researchers have explored its use as an intermediate in the synthesis of anticancer drugs, where the bromomethyl group can be used to introduce targeted modifications to enhance drug efficacy and reduce side effects.

In addition to its pharmaceutical applications, Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate has shown promise in materials science. The compound's electronic properties make it suitable for use in organic semiconductors and other advanced materials. Recent studies have demonstrated that compounds with similar structures can be used to improve the performance of organic light-emitting diodes (OLEDs) and other electronic devices.

The synthesis of Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate typically involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions, electrophilic aromatic substitution reactions, and coupling reactions. Advances in catalytic methods have made these syntheses more efficient and environmentally friendly, reducing waste and improving yields.

In conclusion, Ethyl 3-bromomethyl-5-cyano-2-fluorobenzoate (CAS No. 1805947-49-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups offers a wide range of possibilities for synthetic transformations and applications. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern scientific endeavors.